Cas no 1267192-96-0 (tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate)

• Product Name: tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate
• CAS No: 1267192-96-0
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 3046258
• PubChem ID: 82122883
• Update Time: 2025-06-08

tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate
• EN300-12442334
• tert-butyl N-[(3-chlorophenyl)(cyano)methyl]carbamate
• 1267192-96-0

• Inchi： 1S/C13H15ClN2O2/c1-13(2,3)18-12(17)16-11(8-15)9-5-4-6-10(14)7-9/h4-7,11H,1-3H3,(H,16,17)
• InChI Key： DCQNTLDATQEGBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.08200
• Monoisotopic Mass: 266.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.12000
• LogP: 3.82028

Additional information on tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate

Recent Advances in the Study of tert-Butyl N-(3-chlorophenyl)(cyano)methylcarbamate (CAS: 1267192-96-0)

The compound tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate (CAS: 1267192-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The compound's molecular framework, which includes a tert-butyl group, a chlorophenyl moiety, and a cyano-functionalized carbamate, makes it a versatile intermediate for synthesizing more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate, aiming to improve its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use as a building block in the development of novel therapeutic agents.

In addition to its synthetic utility, researchers have explored the biological activities of tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymatic targets, which could be leveraged for the design of enzyme inhibitors. Further investigations are underway to elucidate its mechanism of action and evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The safety profile of tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate has also been a subject of recent research. Toxicological assessments, including acute and subchronic toxicity studies, have been conducted to determine its potential risks and establish safe handling protocols. These studies are essential for ensuring the compound's suitability for further development and eventual clinical applications.

Looking ahead, the continued exploration of tert-butyl N-(3-chlorophenyl)(cyano)methylcarbamate holds great promise for advancing our understanding of carbamate-based compounds in medicinal chemistry. Future research directions may include the development of derivatives with enhanced bioactivity, as well as the investigation of its potential in combination therapies. As the field progresses, this compound is likely to play a pivotal role in the discovery of new drugs targeting a wide range of diseases.